molecular formula C7H13FN2O B8609770 2-Amino-2-(fluoromethyl)-5-methoxypentanenitrile CAS No. 80930-98-9

2-Amino-2-(fluoromethyl)-5-methoxypentanenitrile

Cat. No.: B8609770
CAS No.: 80930-98-9
M. Wt: 160.19 g/mol
InChI Key: DFGUZQOWXCGBLV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Amino-2-(fluoromethyl)-5-methoxypentanenitrile is a useful research compound. Its molecular formula is C7H13FN2O and its molecular weight is 160.19 g/mol. The purity is usually 95%.
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Properties

CAS No.

80930-98-9

Molecular Formula

C7H13FN2O

Molecular Weight

160.19 g/mol

IUPAC Name

2-amino-2-(fluoromethyl)-5-methoxypentanenitrile

InChI

InChI=1S/C7H13FN2O/c1-11-4-2-3-7(10,5-8)6-9/h2-5,10H2,1H3

InChI Key

DFGUZQOWXCGBLV-UHFFFAOYSA-N

Canonical SMILES

COCCCC(CF)(C#N)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

Under an atmosphere of nitrogen, 3-methoxypropyl magnesium chloride is prepared from 3-methoxy-1-chloropropane (5.43 g, 50 mmol, prepared according to Haworth and Perkin, Chem. Zentralblatt II 1271 (1912) and magnesium turnings (1.22 g, 50 mmol) in dry THF (50 ml). The mixture is heated under reflux for 3 hours, then cooled to -30° C. and a solution of fluoroacetonitrile (2.95 g, 50 mmol) in THF (30 ml) is added during 20 minutes. After keeping the mixture at -30° C. for 1/2 hour more, a solution of sodium cyanide (4.9 g, 100 mmol) and ammonium chloride (8.09 g, 150 mmol) in water (100 mL), previously cooled to 0° C., is added and the mixture is stirred for 3/4 hours at room temperature. After saturating with sodium chloride, the THF layer is separated and the aqueous phase is extracted twice with ether. After drying (Na2SO4), the combined organic extracts are evaporated to give 2-fluoromethyl-2-amino-5-methoxyvaleronitrile (4.0 g) as a brown oil.
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1.22 g
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2.95 g
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30 mL
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4.9 g
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100 mL
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50 mL
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